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Compound of Interest

Compound Name: Fibrinopeptide A

Cat. No.: B549969

For researchers, scientists, and drug development professionals, the accurate measurement of
Fibrinopeptide A (FPA) is a critical indicator of thrombin activity and fibrin formation. This
guide provides an objective comparison of commercially available Fibrinopeptide A ELISA
kits, offering a detailed look at their performance characteristics based on manufacturer-
provided data. This analysis is supplemented with a comprehensive experimental protocol and
visual diagrams to aid in both kit selection and practical application.

Performance Characteristics of Fibrinopeptide A
ELISA Kits

The selection of an appropriate ELISA kit is paramount for obtaining reliable and reproducible
data. Key performance indicators such as assay range, sensitivity, and precision are crucial
considerations. The following table summarizes the quantitative data for several commercially
available FPA ELISA kits. It is important to note that this data is sourced from the
manufacturers' product literature and has not been independently verified.
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The Role of Fibrinopeptide A in the Coagulation
Cascade

Fibrinopeptide A is a small peptide that is cleaved from the N-terminal end of the fibrinogen
Aa chain by the action of thrombin. The release of FPA is a key step in the conversion of
soluble fibrinogen to insoluble fibrin monomers, which then polymerize to form a stable fibrin
clot. Therefore, the concentration of FPA in circulation is a direct and sensitive marker of in vivo
thrombin activity and the rate of fibrin formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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